Cas no 112809-25-3 (4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile)

4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile structure
112809-25-3 structure
Product Name:4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile
CAS No:112809-25-3
MF:C10H8N4
MW:184.19732093811
MDL:MFCD07368016
CID:62949
PubChem ID:7537616
Update Time:2025-04-18

4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-((1H-1,2,4-Triazol-3-yl)methyl)benzonitrile
    • 4-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-BENZONITRILE
    • 4-[1-(1,2,4-Triazolyl)methyl]-benzontrile
    • Letrozole Intermediate
    • 4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile
    • 4-(1H-1,2,4- Triazolylmethyl)benzonitrile
    • 4-(1-TRIAZOLYLMETHYL)-BENZONITRILE
    • 4-[(1H-1,2,4-Triazol-1-yl)methyl]benzonitrile
    • 4-[1-(1,2,4-triazolyl)-methyl]-benzonitrile
    • 1-(4-Cyanobenzyl)-1,2,4-triazole
    • 4-1-(1,2,4-Triazolyl)-methyl-benzonitrile
    • 4-2[1-(1,2,4-Triazol-1-yl)methyl]benzonitrile
    • Letrozole IMpurity C
    • Letrozole Impurity 4
    • INTERMEDIATE OF LETROZOLE
    • 4-1-(1,2,4-Triazolyl)-methyl-benzonitril
    • 4-(1,2,4-triazol-3-ylMethyl)benzonitrile
    • 4-[1-(1,2,4-triazol-1-yl)methyl]benzonitrile
    • 1-(4-cyano-benzyl)-1,2,4-triazole
    • 4-((1H-1,2,4-triazol-1-yl)methyl)benzonitrile
    • F12210
    • 4-[(1,2,4-triazol-1-yl)methyl]benzonitrile
    • SCHEMBL2285580
    • 4-[(1,2,4-triazol-1-yl)methy]benzonitrile
    • Z235362259
    • Benzonitrile, 4-(1H-1,2,4-triazol-1-ylmethyl)-
    • 1-(4-cyanobenzyl)-1h-1,2,4-triazole
    • BCP22604
    • AKOS000198441
    • HQLYWHSJALKYOV-UHFFFAOYSA-N
    • EN300-28861
    • 4-(1H-1,2,4-Triazolylmethyl)benzonitrile
    • AC-6806
    • BDBM50351859
    • 4-1-(1,2,4-triazolyl)methyl benzonitrile
    • 112809-25-3
    • A2276
    • J-002843
    • 4-(1h-1,2,4,-triazol-1-ylmethyl)benzonitrile
    • 4-[1-(1,2,4-triazolyl)-methyl-benzonitrile
    • 4-(1,2,4-triazol-1-ylmethyl)benzonitrile
    • 4-(1H-1,2,4-triazol-1-ylmethyl) benzonitrile
    • TS-02568
    • MFCD07368016
    • FT-0603758
    • BPS74SKX8K
    • CS-0170216
    • CHEMBL1825020
    • FT-0648269
    • YSWG017
    • 4-[1-(1,2,4-triazole-1-yl)methyl]benzonitrile
    • CCG-357898
    • 4-[1-(1,2,4-triazoly1)-methyl}-benzonitrile
    • MDL: MFCD07368016
    • Inchi: 1S/C10H8N4/c11-5-9-1-3-10(4-2-9)6-14-8-12-7-13-14/h1-4,7-8H,6H2
    • InChI Key: HQLYWHSJALKYOV-UHFFFAOYSA-N
    • SMILES: N1(C=NC=N1)CC1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 184.07500
  • Monoisotopic Mass: 184.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 54.5A^2

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 1.19
  • Melting Point: 69-72 ºC
  • Boiling Point: 412.1 oC at 760 mmHg
  • Flash Point: 203 oC
  • Refractive Index: 1.642
  • PSA: 65.36000
  • LogP: 1.26718

4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile Security Information

4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile Pricemore >>

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4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile Production Method

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